Tetraisopropyl Fluoromethylenediphosphonate

• IUPAC Name: 2-[[di(propan-2-yloxy)phosphoryl-fluoromethyl]-propan-2-yloxyphosphoryl]oxypropane
• InChI: InChI=1S/C13H29FO6P2/c1-9(2)17-21(15,18-10(3)4)13(14)22(16,19-11(5)6)20-12(7)8/h9-13H,1-8H3
• InChI Key: XXNLZMODXBPUOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OP(=O)(C(F)P(=O)(OC(C)C)OC(C)C)OC(C)C
• Molecular Formula: C13H29FO6P2
• DSSTOX Substance ID: DTXSID30508105
• Molecular Weight: 362.31 g/mol
• CAS RN: 78715-57-8

Description

Tetraisopropyl Fluoromethylenediphosphonate is a chemical compound with the molecular formula C13H29FO6P2 and a molecular weight of 362.31. It is used in proteomics research.

Synthesis Analysis

The synthesis of Tetraisopropyl Fluoromethylenediphosphonate involves a reaction with perchloryl fluoride and potassium tert-butylate in toluene for approximately 0.83 hours at a temperature below 22 degrees Celsius.

Molecular Structure Analysis

Tetraisopropyl Fluoromethylenediphosphonate contains a total of 50 bonds, including 21 non-hydrogen bonds, 2 multiple bonds, 10 rotatable bonds, 2 double bonds, and 2 phosphonates. It also contains a total of 51 atoms, including 29 hydrogen atoms, 13 carbon atoms, 6 oxygen atoms, 2 phosphorus atoms, and 1 fluorine atom.

Scientific Research Applications

Fluorescent Probes

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Therapeutic Preparation

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Chemical Synthesis

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Mechanism of Action

Target of Action

Tetraisopropyl Fluoromethylenediphosphonate is an isopolar analogue of pyrophosphates . It has been proposed as a therapeutic preparation for the treatment of diseases associated with increased desorption of bones .

Mode of Action

The compound interacts with its targets by mimicking the phosphates and carboxylates of biological molecules . This allows it to potentially inhibit metabolic enzymes .

Biochemical Pathways

Given its structural similarity to pyrophosphates, it may interfere with the pathways involving these compounds .

Pharmacokinetics

Its molecular weight of 36231 suggests that it may have reasonable bioavailability.

Result of Action

Its potential to inhibit metabolic enzymes suggests that it could have significant effects on cellular metabolism .

Synthesis routes and methods

Procedure details

To a stirred solution of tetraisopropyl difluoromethylenediphosphonate (4.5 g, 13.07 mmol) in anhydrous THF (20 mL) at −78° C. under argon were added sodium bis(trimethylsilyl)amide (1.0 M in THF, 28.7 mL) and N-fluorobenzenesulfonimide (9.89 g, 31.36 mmol). The reaction mixture was stirred at −78° C. for 1 h, quenched with saturated aqueous ammonium chloride (20 mL), warmed to room temperature, diluted with ether, washed with 10% aqueous sodium bicarbonate and then with brine, dried over sodium sulfate, and concentrated. Chromatography on silica gel with 5-30% ethyl acetate in hexanes gave 2.18 g of tetraisopropyl difluoromethylenediphosphonate and 0.32 g of tetraisopropyl monofluoromethylenediphosphonate.